Cas no 1876604-50-0 (3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine)

• Product Name: 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine
• CAS No: 1876604-50-0
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5872389
• PubChem ID: 165620738
• Update Time: 2025-06-09

3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1876604-50-0
• EN300-1870148
• 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine

• Inchi： 1S/C7H14N4O/c8-2-1-4-12-5-3-11-7-9-6-10-11/h6-7H,1-5,8H2
• InChI Key： PJLNPGTUZXSGTG-UHFFFAOYSA-N
• SMILES： O(CCN1C=NC=N1)CCCN

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66Ų

Additional information on 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine

Comprehensive Overview of 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine (CAS No. 1876604-50-0)

3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine (CAS No. 1876604-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,4-triazole moiety with an ethoxypropan-1-amine backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where triazole-containing compounds are known for their antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, the demand for triazole derivatives like 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine has surged, driven by the need for novel therapeutics to address antibiotic resistance and crop protection challenges. The compound's CAS No. 1876604-50-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and agrochemical innovation. Its molecular structure allows for easy modification, enabling the development of targeted therapies and sustainable agricultural solutions.

One of the key advantages of 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine is its compatibility with green chemistry principles. As industries shift toward environmentally friendly practices, this compound's synthesis and applications align with reducing hazardous waste and improving atom economy. Its ethoxypropan-1-amine segment also enhances solubility, a critical factor in formulating effective pharmaceutical and agrochemical products.

The compound's potential extends to cancer research, where triazole-based molecules are being explored for their ability to modulate cellular pathways. Studies suggest that derivatives of CAS No. 1876604-50-0 could inhibit specific enzymes involved in tumor growth, making it a candidate for targeted cancer therapies. Additionally, its role in neuroprotective agents is under investigation, addressing growing concerns about neurodegenerative diseases.

From an industrial perspective, 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine is valued for its scalability and cost-effectiveness. Manufacturers are optimizing synthetic routes to meet the rising demand for high-purity batches, ensuring compliance with Good Manufacturing Practices (GMP). This focus on quality control is essential for applications in pharmaceutical intermediates and crop protection formulations.

In summary, 3-[2-(1H-1,2,4-triazol-1-yl)ethoxy]propan-1-amine (CAS No. 1876604-50-0) represents a promising compound at the intersection of drug discovery, sustainable agriculture, and industrial chemistry. Its multifaceted applications and adaptability to modern research trends position it as a valuable asset in addressing global health and environmental challenges.